![molecular formula C₂₀H₂₁NO B1147384 (S)-N-Demethyl Dapoxetine CAS No. 1202160-36-8](/img/structure/B1147384.png)
(S)-N-Demethyl Dapoxetine
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Overview
Description
Synthesis Analysis
The synthesis of Dapoxetine and its derivatives involves multiple steps, starting from readily available precursors such as 3-chloropropiophenone. A concise asymmetric total synthesis of (S)-dapoxetine, from which (S)-N-Demethyl Dapoxetine can be derived, includes a highly stereoselective amination of chiral benzylic ether with retention of stereochemistry using chlorosulfonyl isocyanate (S. Kim et al., 2012). Another method involves catalytic asymmetric reduction, alkylation, O-methylsulfonylation, SN2 dimethylamination, and salt formation (Xu Da-quan).
Molecular Structure Analysis
The molecular structure of Dapoxetine and its derivatives, including this compound, is crucial for understanding its pharmacological properties. The structure elucidation of a process-related impurity in the synthesis of Dapoxetine provides insights into the complexity of its molecular structure and the potential formation of by-products (András Darcsi et al., 2014).
Chemical Reactions and Properties
Dapoxetine undergoes various chemical reactions during its synthesis, involving intermediates and by-products. The structural elucidation of these compounds provides insights into the chemical reactions and properties associated with the synthesis of Dapoxetine and its derivatives (András Darcsi et al., 2014).
Physical Properties Analysis
The crystal structure and physical properties of (S)-Dapoxetine hydrochloride have been determined from laboratory X-ray powder diffraction data, providing valuable information on its solid-state characteristics. The compound crystallizes in an orthorhombic cell, with unit-cell parameters indicating a complex 3D arrangement of Dapoxetine hydrochloride moieties held together by hydrogen bonds, π⋯π, and C–H⋯π interactions (Analio Dugarte-Dugarte et al., 2022).
Chemical Properties Analysis
Scientific Research Applications
Pharmacokinetic Studies
Pharmacokinetic studies have significantly contributed to understanding the absorption, distribution, metabolism, and excretion of Dapoxetine. Research shows Dapoxetine is rapidly absorbed, with peak plasma concentrations reached approximately 1 hour post-dosing, and exhibits a biphasic elimination pattern with a terminal half-life of around 15-18 hours (Modi et al., 2006); (Dresser et al., 2006). The pharmacokinetics are unaffected by multiple dosing, suggesting steady-state levels can be predictably managed in therapeutic contexts.
Pharmacokinetic Interactions and Bioavailability
Studies assessing the impact of various factors on Dapoxetine's pharmacokinetics reveal that both age and food intake have minimal influence on its bioavailability. For instance, the maximum plasma concentration and area under the concentration-time curve values of Dapoxetine are comparable in young and elderly populations, indicating that age does not significantly affect Dapoxetine's pharmacokinetic profile (Dresser et al., 2006). Furthermore, the consumption of a high-fat meal slightly delays absorption but does not alter the overall systemic exposure to Dapoxetine, suggesting its oral bioavailability is robust against dietary variations (Jingyan Liu et al., 2021).
Molecular Interactions and Mechanisms
Dapoxetine's interaction with DNA has been studied, providing insight into its potential molecular mechanisms beyond serotonin reuptake inhibition. Research indicates Dapoxetine can bind to calf thymus DNA, suggesting a static quenching mechanism and minor groove binding mode. This interaction is temperature-sensitive and entropy-driven, hinting at hydrophobic interactions between Dapoxetine and DNA (Alsaif et al., 2020). These findings open avenues for exploring Dapoxetine's potential applications in molecular biology and pharmacogenomics.
Novel Therapeutic Applications
Emerging research explores Dapoxetine's utility in novel therapeutic contexts. For example, Dapoxetine has been investigated for its potential in transdermal delivery systems for treating rheumatic arthritis (RA), leveraging its pharmacological action to mitigate RA symptoms in a rat model. The formulation in transethosome nanovesicles suggests a new method for administering Dapoxetine, potentially enhancing bioavailability and patient compliance while reducing systemic side effects (Salem et al., 2020).
Mechanism of Action
Target of Action
The primary target of (S)-N-Demethyl Dapoxetine, similar to its parent compound Dapoxetine, is the serotonin reuptake transporter . This transporter plays a crucial role in the regulation of serotonin levels in the synaptic clefts, which are spaces between neurons where neurotransmitters are exchanged .
Mode of Action
This compound acts by inhibiting the neuronal reuptake of serotonin, leading to an increase in serotonin activity . This interaction with its targets results in the potentiation of serotonin activity, which is thought to be related to the central ejaculatory neural circuit, comprising spinal and cerebral areas that form a highly interconnected network .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the serotonin system. By inhibiting the reuptake of serotonin, the compound increases the concentration of serotonin in the synaptic cleft . This can lead to downstream effects such as mood elevation and delay in ejaculation, which is why Dapoxetine is used in the treatment of premature ejaculation .
Pharmacokinetics
The pharmacokinetics of this compound are characterized by a short time to maximum serum concentration (about 1 hour) and rapid elimination (initial half-life of 1-2 hours) . This unique pharmacokinetic profile allows for swift onset of action and consistent plasma concentrations with multiple doses .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its impact on serotonin activity. By increasing serotonin levels in the synaptic clefts, it can influence various cellular processes regulated by serotonin . In addition, it has been suggested that this compound and its parent compound D
Biochemical Analysis
Biochemical Properties
(S)-N-Demethyl Dapoxetine is primarily metabolized to its mono-desmethyl analogue . It interacts with various enzymes and proteins, including the serotonin transporter, which it inhibits, leading to an increase in serotonin’s action at the postsynaptic cleft .
Cellular Effects
This compound influences cell function by modulating serotonin levels. It inhibits the serotonin transporter, increasing serotonin’s action at the postsynaptic cleft, and promoting delay in ejaculation . This impacts cell signaling pathways and potentially influences gene expression and cellular metabolism.
Molecular Mechanism
The mechanism of action of this compound is presumed to work by inhibiting the serotonin transporter and subsequently increasing serotonin’s action at pre- and postsynaptic receptors . This results in changes in gene expression and potential enzyme inhibition or activation.
Temporal Effects in Laboratory Settings
Dapoxetine, from which it is derived, is known for its fast-acting property, making it suitable for on-demand administration
Dosage Effects in Animal Models
While specific studies on this compound in animal models are limited, research on Dapoxetine has shown neuroprotective properties against ischemic stroke in rat models at two dose levels (30 or 60 mg/kg)
Metabolic Pathways
The metabolic pathways of this compound involve its biotransformation primarily to its mono-desmethyl analogue . This process likely involves various enzymes and cofactors, and could potentially impact metabolic flux or metabolite levels.
Transport and Distribution
Given its structural similarity to Dapoxetine, it is likely that it is also rapidly absorbed and eliminated in the body .
properties
IUPAC Name |
(1S)-N-methyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO/c1-21-19(17-9-3-2-4-10-17)14-15-22-20-13-7-11-16-8-5-6-12-18(16)20/h2-13,19,21H,14-15H2,1H3/t19-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPPXXMPTQHFGC-IBGZPJMESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H](CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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